Cas no 116584-43-1 (Isoxazole,5-(trifluoromethyl)-)

• Product Name: Isoxazole,5-(trifluoromethyl)-
• CAS No: 116584-43-1
• MF: C₄H₂F₃NO
• MW: 137.059991359711
• MDL: MFCD00674004
• CID: 131298
• PubChem ID: 4463981
• Update Time: 2025-09-21

Isoxazole,5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Isoxazole,5-(trifluoromethyl)-
• 5-(trifluoromethyl)-1,2-oxazole
• 5-(Trifluoromethyl)isoxazole
• 5-TrifloroMethylisoxazole
• 5-(TRIFLUOROMETHYL)ISOXAZOLE, 97
• 5-(TRIFLUOROMETHYL)ISOXAZOLE 97%
• 5-Trifluoromethyl-isoxazole
• SCHEMBL2331774
• A803645
• FT-0708970
• F13865
• DTXSID70403564
• InChI=1/C4H2F3NO/c5-4(6,7)3-1-2-8-9-3/h1-2
• 5-trifluoromethylisoxazole
• SB30964
• AKOS005063767
• CS-0339153
• MFCD00674004
• 116584-43-1

• MDL： MFCD00674004
• Inchi： 1S/C4H2F3NO/c5-4(6,7)3-1-2-8-9-3/h1-2H
• InChI Key： RRDBQTDHQONBBG-UHFFFAOYSA-N
• SMILES： FC(C1=CC=NO1)(F)F

Computed Properties

• Exact Mass: 137.00886
• Monoisotopic Mass: 137.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3

Experimental Properties

• Density: 1.355 g/mL at 25 °C(lit.)
• Boiling Point: 109.2°Cat760mmHg
• Flash Point: 45 °F
• Refractive Index: n20/D 1.348(lit.)
• PSA: 26.03

Isoxazole,5-(trifluoromethyl)- Security Information

• Hazardous Material transportation number：UN 1993 3/PG 1
• WGK Germany：3
• Hazard Category Code： 11-36/37/38
• Safety Instruction： 16-26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles